![molecular formula C15H19N5O2 B2840725 N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide CAS No. 1235669-06-3](/img/structure/B2840725.png)
N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, also known as CXPOC, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Antimycobacterial and Antitubercular Applications
Compounds with structural elements similar to N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide have been synthesized and evaluated for their antimycobacterial activities. For instance, derivatives of pyridines and pyrazines substituted with 1,2,4-oxadiazole-5-ones and 1,2,4-oxadiazole-5-thiones have shown potential against Mycobacterium tuberculosis, indicating their relevance in the development of new antitubercular agents (Gezginci, Martin, & Franzblau, 1998).
Agrochemical Research
In the agrochemical sector, pyrazole carboxamide derivatives, a class to which this compound is conceptually related, have been explored for their nematocidal activity, showing promise in controlling nematode pests in agriculture (Zhao et al., 2017).
Anticancer Research
Furthermore, novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been synthesized and evaluated as anti-tumor agents, demonstrating significant effects in cancer cell lines and suggesting a potential pathway for the development of new anticancer drugs (Nassar, Atta-Allah, & Elgazwy, 2015).
Material Science
In material science, metal-involved solvothermal interconversions of pyrazinyl substituted azole derivatives have been investigated, highlighting the versatility of these compounds in synthesizing materials with unique properties and applications (Li et al., 2010).
Phytohormone Regulation
Derivatives have also been identified as inhibitors of ethylene biosynthesis in plants, suggesting their use in regulating plant metabolism to decrease postharvest loss, demonstrating a broad range of potential applications in agriculture and food preservation (Sun et al., 2017).
properties
IUPAC Name |
N-cyclohexyl-N-ethyl-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O2/c1-2-20(11-6-4-3-5-7-11)15(21)14-18-13(19-22-14)12-10-16-8-9-17-12/h8-11H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCPNIPBUEUNOQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)C(=O)C2=NC(=NO2)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.